Cas no 119-21-1 (Benzene,1-chloro-2,4-dimethoxy-5-nitro-)

• Product Name: Benzene,1-chloro-2,4-dimethoxy-5-nitro-
• CAS No: 119-21-1
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 165458
• PubChem ID: 8383
• Update Time: 2025-04-19

Benzene,1-chloro-2,4-dimethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2,4-dimethoxy-5-nitro-
• 1-chloro-2,4-dimethoxy-5-nitrobenzene
• 1-Chlor-2,4-dimethoxy-5-nitro-benzol
• 1-chloro-2,4-dimethoxy-5-nitro-benzene
• 2,4-DIMETHOXY-5-CHLORONITROBENZENE
• 2-Chlor-4-nitro-1,5-dimethoxy-benzol
• 2-chloro-4-nitro-5-methoxyanisole
• 5-Chlor-2,4-dimethoxy-1-nitro-benzol
• 5-chloro-2,4-
• 5-Chloro-2,4-dimethoxynitrobenzene
• 6-Chlor-4-nitro-resorcin-dimethylaether
• Benzene, 5-chloro-1-nitro-2,4-dimethoxy-
• BRN 2331671
• EINECS 204-306-7
• NSC50662
• 5-CHLORO-NITRO-2,4-DIMETHOXYBENZENE
• 6-Chloro-4-nitroresorcinol dimethyl ether
• DTXSID7059482
• E76534
• XNE3D7GP2S
• MEIDXJUMYYOXHN-UHFFFAOYSA-N
• W-109436
• SCHEMBL11661312
• 119-21-1
• WLN: WNR CG DO1 FO1
• UNII-XNE3D7GP2S
• NSC 50662
• 1-Chloro-2,4-dimethoxy-5-nitrobenzene #
• AKOS023552894
• Benzene,4-dimethoxy-5-nitro-
• CS-0150480
• BENZENE, 1-CHLORO-2,4-DIMETHOXY-5-NITRO-
• MFCD00024316
• NSC-50662
• 4-06-00-05694 (Beilstein Handbook Reference)
• NS00023842
• DS-006752

• Inchi： 1S/C8H8ClNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
• InChI Key： MEIDXJUMYYOXHN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.01424
• Monoisotopic Mass: 217.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Density: 1.4413 (rough estimate)
• Boiling Point: 222.3°C (rough estimate)
• Flash Point: 161.3°C
• Refractive Index: 1.6000 (estimate)
• PSA: 61.6
• LogP: 2.78860